Cas no 1539-06-6 (4-Acetamido-3-nitrobenzoic acid)
4-Acetamido-3-nitrobenzoic acid is a nitro-substituted benzoic acid derivative featuring an acetamido functional group at the para position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, dyes, and specialty chemicals. Its distinct molecular structure, combining both electron-withdrawing nitro and acetamido groups, makes it valuable for constructing complex aromatic systems or modifying reactivity in targeted reactions. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various synthetic protocols. Its well-defined chemical properties and stability under standard conditions ensure consistent performance in research and industrial applications. Proper handling is advised due to potential sensitivity to heat and strong oxidizers.
1539-06-6 structure
Product name:4-Acetamido-3-nitrobenzoic acid
4-Acetamido-3-nitrobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Acetamido-3-nitrobenzoic acid
- 3-nitro-4-acetamidobenzoic acid
- 3-Nitro-4-acetamino-benzoesaeure
- 4-Acetamino-3-nitrobenzoic acid
- 4-Acetylamino-3-nitro-benzoesaeure
- 4-acetylamino-3-nitro-benzoic acid
- 4-Acetylamino-3-nitrobenzoic acid
- IFLAB-BB F0848-0321
- RARECHEM AL BO 2003
- 4-(acetylamino)-3-nitro-benzoicaci
- 4-(ACETYLAMINO)-3-NITROBENZENECARBOXYLIC ACID
- 4-Acetamido-3-nitrobenzoic acid 97%
- 4-Acetamido-3-nitrobenzoic acid, 97+%
- 4-Acetamido-3-nitrobenzoic acid, 98+%
- 1539-06-6
- 4-acetamido-3-nitrobenzoicacid
- NS00025001
- 9N-715
- 4-Acetamido-3-nitrobenzoic acid, 97%
- SB79600
- 4-acetamido-3-nitro-benzoic acid
- 4-(Acetylamino)-3-nitrobenzoic acid
- CHEMBL111082
- NSC-190738
- AKOS002285072
- Q27273300
- 9W2250FZKC
- NSC190738
- BENZOIC ACID, 4-ACETAMIDO-3-NITRO-
- AE-641/01923060
- EINECS 216-265-2
- UNII-9W2250FZKC
- AC-7719
- J-009055
- COMPOUND A1
- MFCD00014703
- Oprea1_193610
- 4-Acetamido-3-nitro benzoic acid
- NSC 190738
- DTXSID3061766
- FT-0616684
- EN300-103539
- SCHEMBL3613079
- CS-0204510
- CBDivE_002615
- BENZOIC ACID, 4-(ACETYLAMINO)-3-NITRO-
- 4-(Acetylamino)-3-nitrobenzoic acid #
- AM20030048
- DTXCID7034963
- DB-012138
- STL451544
-
- MDL： MFCD00014703
- Inchi： 1S/C9H8N2O5/c1-5(12)10-7-3-2-6(9(13)14)4-8(7)11(15)16/h2-4H,1H3,(H,10,12)(H,13,14)
- InChI Key： BRQIMWBIZLRLSV-UHFFFAOYSA-N
- SMILES： CC(NC1=C([N+]([O-])=O)C=C(C(O)=O)C=C1)=O
- BRN： 2217819
Computed Properties
- Exact Mass: 224.04300
- Monoisotopic Mass: 224.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Surface Charge: 0
- Tautomer Count: 7
- Topological Polar Surface Area: 112A^2
Experimental Properties
- Color/Form: Powder.
- Density: 1.4656 (rough estimate)
- Melting Point: 220-224 °C (lit.)
- Boiling Point: 365.56°C (rough estimate)
- Flash Point: 254.6 °C
- Refractive Index: 1.5570 (estimate)
- PSA: 112.22000
- LogP: 1.84760
- Solubility: Not determined
4-Acetamido-3-nitrobenzoic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H317
- Warning Statement： P280
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 43
- Safety Instruction： S36/37-S37/39-S26
-
Hazardous Material Identification：
- Storage Condition：Store at room temperature
- TSCA：Yes
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
4-Acetamido-3-nitrobenzoic acid Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Acetamido-3-nitrobenzoic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D554076-5g |
4-AcetaMido-3-nitrobenzoic acid |
1539-06-6 | 97% | 5g |
$218 | 2024-05-24 | |
| Enamine | EN300-103539-2.5g |
4-acetamido-3-nitrobenzoic acid |
1539-06-6 | 95% | 2.5g |
$198.0 | 2023-10-28 | |
| Fluorochem | 047879-25g |
4-Acetamido-3-nitro benzoic acid |
1539-06-6 | 95% | 25g |
￡110.00 | 2022-03-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A918918-25g |
4-Acetamido-3-Nitrobenzoic Acid |
1539-06-6 | 98% | 25g |
￥616.50 | 2022-09-02 | |
| Enamine | EN300-103539-0.05g |
4-acetamido-3-nitrobenzoic acid |
1539-06-6 | 95% | 0.05g |
$83.0 | 2023-10-28 | |
| TRC | A192403-10g |
4-Acetamido-3-nitrobenzoic Acid |
1539-06-6 | 10g |
$ 115.00 | 2022-06-08 | ||
| Fluorochem | 047879-1g |
4-Acetamido-3-nitro benzoic acid |
1539-06-6 | 95% | 1g |
￡13.00 | 2022-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A10360-5g |
4-Acetamido-3-nitrobenzoic acid, 97+% |
1539-06-6 | 97+% | 5g |
￥572.00 | 2023-02-26 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A10360-25g |
4-Acetamido-3-nitrobenzoic acid, 97+% |
1539-06-6 | 97+% | 25g |
￥2326.00 | 2023-02-26 | |
| Chemenu | CM155865-100g |
4-Acetamido-3-nitrobenzoic acid |
1539-06-6 | 97% | 100g |
$292 | 2022-12-31 |
4-Acetamido-3-nitrobenzoic acid Related Literature
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1. 404. Quinoxaline N-oxides. Part V. Further Bz-substituted derivativesJ. A. Silk J. Chem. Soc. 1956 2058
-
2. 421. Some new benziminazole derivativesP. R. Thomas,G. J. Tyler J. Chem. Soc. 1957 2197
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3. One-step synthesis and spectral study of some 1-methylbenzimidazoles, including use of a lanthanide shift reagentGwynn P. Ellis,Richard T. Jones J. Chem. Soc. Perkin Trans. 1 1974 903
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1539-06-6)4-Acetamido-3-nitrobenzoic acid
Purity:99%/99%
Quantity:25g/100g
Price ($):303.0/902.0